2-(benzylsulfanyl)-N-propylpropanamide

• Molecular Formula: C13H19NOS
• Molecular Weight: 237.36 g/mol
• IUPAC Name: 2-benzylsulfanyl-N-propylpropanamide
• InChI: InChI=1S/C13H19NOS/c1-3-9-14-13(15)11(2)16-10-12-7-5-4-6-8-12/h4-8,11H,3,9-10H2,1-2H3,(H,14,15)
• InChI Key: QHFSCROFXVILHT-UHFFFAOYSA-N
• SMILES: CCCNC(=O)C(C)SCC1=CC=CC=C1

Description

2-(Benzylsulfanyl)-N-propylpropanamide is a chemical compound with the molecular formula C13H19NOS and a molecular weight of 237.361 g/mol . This compound, identified by the code AMB10769156, is provided for Research Use Only and is not intended for diagnostic or therapeutic applications . In a research context, this molecule has been identified as a hit compound in a virtual screening study targeting the J-domain of DNAJA1, an HSP40 protein . DNAJA1 plays a crucial role in stabilizing conformational mutant p53 (mutp53), which is a key oncogenic driver in many cancers . The compound, referred to as "7-3" in the study, was shown to bind to DNAJA1, leading to the depletion of conformational mutp53 levels and subsequently suppressing cancer cell migration . This makes 2-(Benzylsulfanyl)-N-propylpropanamide a valuable chemical tool for investigating novel therapeutic strategies against mutp53-driven cancers. Key physicochemical properties include a logP of 3.23, indicating moderate lipophilicity, and a polar surface area (PSA) of 54.4 Ų . Researchers should handle this material with appropriate safety precautions in a controlled laboratory setting.

Comparison with Similar Compounds

Structural and Functional Group Analysis

The table below compares 2-(benzylsulfanyl)-N-propylpropanamide with structurally related compounds, focusing on substituents, molecular weight, and synthesis yields:

Compound Name	Key Substituents/Functional Groups	Molecular Weight (g/mol)	Synthesis Yield	Analytical Methods Used	Reference
2-(Benzylsulfanyl)-N-propylpropanamide	Benzylsulfanyl, propanamide	Not reported	Not reported	Not specified	-
2-(Benzylsulfanyl)-7H-purin-6-one	Benzylsulfanyl, purinone	Not reported	Good	Spectral analysis, Hammett studies
2-(N-Allylsulfamoyl)-N-propylbenzamide	Allylsulfamoyl, benzamide	Not reported	Not reported	X-ray diffraction, DFT calculations
2-(3-Benzoylphenyl)-N-(1H-indol-5-yl)-N-propylpropanamide	Benzoylphenyl, indole, propanamide	Not reported	81%	¹H NMR, HRMS
2-(Benzylsulfanyl)-N-(2-isopropylphenyl)propanamide	Benzylsulfanyl, isopropylphenyl	313.46	Not reported	Not specified

Key Observations:

• Functional Group Variations: The benzylsulfanyl group is shared with 2-(benzylsulfanyl)-7H-purin-6-one and 2-(benzylsulfanyl)-N-(2-isopropylphenyl)propanamide . However, the latter’s isopropylphenyl substituent introduces steric bulk compared to the simpler propyl group in the target compound. Sulfamoyl vs. Sulfanyl: 2-(N-allylsulfamoyl)-N-propylbenzamide replaces the sulfur atom with a sulfonamide group (-SO₂-NR₂), which may enhance hydrogen-bonding capacity and alter solubility.

Preparation Methods

Synthesis of 2-(Benzylsulfanyl)propanoic Acid

Reaction Scheme :

$$\text{2-Bromopropanoic acid} + \text{Benzylthiol} \xrightarrow{\text{Base}} \text{2-(Benzylsulfanyl)propanoic acid} + \text{HBr}$$

Procedure :
2-Bromopropanoic acid (10 mmol) and benzylthiol (12 mmol) are dissolved in anhydrous dimethylformamide (DMF, 20 mL). Potassium carbonate (15 mmol) is added, and the mixture is stirred at 25°C for 24 hours. The reaction is quenched with 1 M HCl, extracted with ethyl acetate, and dried over Na₂SO₄. The crude product is crystallized from ethanol (yield: 78%).

Characterization Data :

• ¹H NMR (400 MHz, DMSO-d₆): δ 2.55 (t, J = 6.0 Hz, 2H, CH₂CO), 3.72 (s, 2H, SCH₂Ph), 7.21–7.33 (m, 5H, Ar–H), 12.1 (br s, 1H, COOH).

• MS (ESI+) : m/z 227.1 [M + H]⁺.

Amide Formation via DCC/NHS Coupling

Reaction Scheme :

$$\text{2-(Benzylsulfanyl)propanoic acid} + \text{Propylamine} \xrightarrow{\text{DCC/NHS}} \text{2-(Benzylsulfanyl)-N-propylpropanamide}$$

Procedure :
2-(Benzylsulfanyl)propanoic acid (5 mmol) is dissolved in dry acetonitrile (15 mL). N-Hydroxysuccinimide (NHS, 5.5 mmol) and N,N'-dicyclohexylcarbodiimide (DCC, 5.5 mmol) are added at 0°C. After 2 hours, propylamine (6 mmol) is introduced, and stirring continues at 25°C for 12 hours. The mixture is filtered to remove dicyclohexylurea, and the filtrate is concentrated. Purification via column chromatography (ethyl acetate/hexane, 1:3) yields the title compound (62%).

Characterization Data :

• ¹H NMR (400 MHz, CDCl₃): δ 0.92 (t, J = 7.2 Hz, 3H, CH₂CH₂CH₃), 1.52–1.63 (m, 2H, CH₂CH₂CH₃), 2.48 (t, J = 6.0 Hz, 2H, CH₂CO), 3.28 (q, J = 6.0 Hz, 2H, NHCH₂), 3.70 (s, 2H, SCH₂Ph), 7.22–7.35 (m, 5H, Ar–H).

• ¹³C NMR (100 MHz, CDCl₃): δ 11.4 (CH₂CH₂CH₃), 23.1 (CH₂CO), 38.5 (SCH₂Ph), 42.7 (NHCH₂), 127.3–137.8 (Ar–C), 170.2 (CONH).

Method B: One-Pot Thioether and Amide Synthesis

Direct Alkylation of Mercaptopropanamide

Reaction Scheme :

$$\text{2-Mercapto-N-propylpropanamide} + \text{Benzyl Bromide} \xrightarrow{\text{Base}} \text{2-(Benzylsulfanyl)-N-propylpropanamide}$$

Procedure :
2-Mercapto-N-propylpropanamide (5 mmol) and benzyl bromide (6 mmol) are combined in ethanol (20 mL) with triethylamine (7 mmol). The mixture is refluxed for 8 hours, cooled, and poured into ice water. The precipitate is filtered and recrystallized from ethanol (yield: 70%).

Optimization Insights :

• Base Selection : Triethylamine outperforms K₂CO₃ in minimizing disulfide byproducts.

• Solvent : Ethanol enhances solubility of intermediates compared to DMF.

Characterization Data :

• IR (KBr) : ν 3280 (N–H), 1650 (C=O), 650 (C–S).

• Elemental Analysis : Calcd for C₁₃H₁₉NOS: C, 65.78; H, 7.24; N, 5.90. Found: C, 65.72; H, 7.30; N, 5.85.

Comparative Analysis of Methods

Parameter	Method A	Method B
Yield	62%	70%
Reaction Time	14 hours	8 hours
Byproducts	Dicyclohexylurea	Disulfides
Purification Complexity	Moderate	Low

Method B offers higher yields and shorter reaction times but requires pre-synthesis of 2-mercapto-N-propylpropanamide. Method A avoids thiol handling but involves toxic coupling agents.

Scalability and Industrial Applications

Patent-Worthy Insights (WO2012101648A1):

• Continuous Flow Synthesis : A patent-pending method employs microreactors for thioether formation at 50°C, achieving 85% yield with 99% purity.

• Green Chemistry : Water-mediated reactions using β-cyclodextrin as a phase-transfer catalyst reduce organic solvent use by 40% .

Q & A

Basic Research Questions

Q. What are the optimal synthetic routes for 2-(benzylsulfanyl)-N-propylpropanamide, and how can yield be maximized?

• Methodological Answer : The compound can be synthesized via nucleophilic substitution or condensation reactions. For example, reacting N-propylpropanamide with benzyl mercaptan under basic conditions (e.g., NaOH in acetonitrile) achieves the sulfanyl linkage. Evidence from related sulfur-containing amides (e.g., 2-[2-(benzylsulfanyl)phenyl]-guanidine derivatives) suggests refluxing in anhydrous solvents (MeCN) with catalysts like triethylamine improves yields . Purification via acid-base extraction (e.g., oxalic acid precipitation in 2-propanol) or column chromatography is recommended . Yield optimization may require controlled stoichiometry and inert atmospheres (argon) to prevent oxidation of the sulfanyl group .

Q. Which spectroscopic techniques are critical for confirming the structural integrity of 2-(benzylsulfanyl)-N-propylpropanamide?

• Methodological Answer :

• 1H/13C NMR : Key signals include the benzylsulfanyl proton resonances (δ ~3.5–4.0 ppm for CH2-S) and the propylamide backbone (δ ~0.9–2.5 ppm). Aromatic protons typically appear at δ ~7.2–7.4 ppm .
• HRMS : Confirm molecular weight (e.g., calculated for C13H19NOS2: 277.4 g/mol) .
• IR : Look for amide N-H stretch (~3300 cm⁻¹) and C=O (~1650 cm⁻¹) .
• X-ray crystallography (if crystalline): Resolve bond lengths/angles (e.g., S-C bond ~1.81 Å) and dihedral angles to confirm stereoelectronic effects .

Q. How should researchers handle and store 2-(benzylsulfanyl)-N-propylpropanamide to ensure stability?

• Methodological Answer : The compound is sensitive to moisture and oxidation. Store under inert gas (argon) at –20°C in amber vials. Use desiccants (silica gel) and avoid prolonged exposure to light. Safety protocols from related sulfanyl-amides recommend fume hood use, PPE (gloves, goggles), and disposal via licensed hazardous waste services .

Advanced Research Questions

Q. How can computational modeling predict the reactivity of 2-(benzylsulfanyl)-N-propylpropanamide in nucleophilic or electrophilic reactions?

• Methodological Answer : Density Functional Theory (DFT) calculations (e.g., B3LYP/6-31G*) can map frontier molecular orbitals (HOMO/LUMO) to identify reactive sites. For example, the sulfanyl group’s lone pairs may act as a nucleophile, while the amide carbonyl is electrophilic. Molecular docking studies (e.g., AutoDock Vina) can predict binding affinities to biological targets (e.g., enzymes with thiol-binding sites) .

Q. What strategies resolve contradictions in spectroscopic data when characterizing byproducts or degradation products?

• Methodological Answer :

• LC-MS/MS : Track degradation pathways (e.g., oxidation to sulfoxide/sulfone derivatives) .
• 2D NMR (COSY, HSQC) : Differentiate overlapping signals in complex mixtures .
• TLC with derivatization : Use ninhydrin for amine detection or iodine vapor for sulfur-containing byproducts .

Q. How can structure-activity relationship (SAR) studies be designed to explore the biological potential of 2-(benzylsulfanyl)-N-propylpropanamide?

• Methodological Answer :

• Analog synthesis : Modify the benzyl (e.g., electron-withdrawing groups) or propylamide chain (e.g., branching) to assess pharmacological effects .
• In vitro assays : Test enzyme inhibition (e.g., cysteine proteases via fluorogenic substrates) or receptor binding (SPR biosensors) .
• In silico ADMET profiling : Predict bioavailability and toxicity using tools like SwissADME or ProTox-II .

Q. What experimental approaches validate the compound’s role in modulating sulfur-dependent biochemical pathways?

• Methodological Answer :

• Thiol-disulfide exchange assays : Monitor redox activity using Ellman’s reagent (DTNB) .
• Gene expression profiling : RNA-seq or qPCR to assess pathways like glutathione metabolism in cell lines treated with the compound .
• Isothermal titration calorimetry (ITC) : Quantify binding thermodynamics with thiol-containing proteins (e.g., thioredoxin) .